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  • Product: 1-Amino-5-phenylpentan-2-ol
  • CAS: 1466907-68-5

Core Science & Biosynthesis

Foundational

Advanced Synthetic Architectures for 1-Amino-5-phenylpentan-2-ol

A Technical Whitepaper on Asymmetric Synthesis and Process Optimization Executive Summary 1-Amino-5-phenylpentan-2-ol (CAS 1466907-68-5) represents a critical chiral building block in the synthesis of next-generation pep...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Whitepaper on Asymmetric Synthesis and Process Optimization

Executive Summary

1-Amino-5-phenylpentan-2-ol (CAS 1466907-68-5) represents a critical chiral building block in the synthesis of next-generation peptidomimetics and norepinephrine reuptake inhibitors.[1][2][3] Its structure—a


-phenyl alkanolamine—serves as a versatile "chiral linker" that imparts specific conformational constraints in drug design.[1][3][4]

While classical routes rely on non-selective reduction of amino ketones or resolution of racemic mixtures, modern drug development demands high enantiomeric excess (


) and scalable process safety.[3][4] This guide details two advanced, self-validating synthetic routes: Hydrolytic Kinetic Resolution (HKR)  of the terminal epoxide and the Asymmetric Henry Reaction  coupled with flow hydrogenation.[1][4]

Retrosynthetic Analysis

The strategic disconnection of the target molecule reveals two primary high-fidelity pathways.[1][3][4] The choice between them depends on the availability of the starting aldehyde versus the alkene.[4]

Retrosynthesis Target 1-Amino-5-phenylpentan-2-ol (Target Scaffold) Epoxide 2-(3-Phenylpropyl)oxirane (Chiral Epoxide) Epoxide->Target Regioselective Aminolysis Nitroaldol 1-Nitro-5-phenylpentan-2-ol (Nitro-Alcohol) Nitroaldol->Target Flow Hydrogenation Alkene 5-Phenyl-1-pentene (Alkene Precursor) Alkene->Epoxide Asymmetric Epoxidation or HKR Aldehyde 4-Phenylbutanal (Aldehyde Precursor) Aldehyde->Nitroaldol Asymmetric Henry Rxn Nitromethane Nitromethane (C1 Synthon) Nitromethane->Nitroaldol

Figure 1: Retrosynthetic map highlighting the Epoxide (Route A) and Nitroaldol (Route B) pathways.[1][2][3]

Methodology A: The Hydrolytic Kinetic Resolution (HKR) Route

Best for: High optical purity (


) and industrial scalability.[1][4]

This route utilizes the Jacobsen HKR technology to resolve the racemic epoxide intermediate.[3][4][5] It is robust because it uses water as the resolving agent and a recyclable Cobalt-Salen catalyst.[1][3][4]

Synthesis of Precursor: 5-Phenyl-1-pentene

If not purchased, the alkene is synthesized via a Grignard coupling.[1][2][3][4]

  • Reagents: Phenethyl magnesium bromide, Allyl bromide, THF.[3][4]

  • Mechanism: Nucleophilic substitution (

    
    ) of allyl bromide by the Grignard reagent.[3][4]
    
Protocol: Jacobsen HKR & Aminolysis
Step 1: Epoxidation

Convert 5-phenyl-1-pentene to racemic 2-(3-phenylpropyl)oxirane using m-CPBA.[1][2][3][4]

  • Yield: ~85-90%[1][2][3]

  • Note: The product is a volatile oil; avoid high-vacuum exposure for prolonged periods.[1][3][4]

Step 2: Hydrolytic Kinetic Resolution (HKR)

This step resolves the racemic epoxide into the highly enantioenriched (S)-epoxide and the (R)-diol.[1][3][4]

Reagents:

  • Racemic 2-(3-phenylpropyl)oxirane (1.0 equiv)[1][2][3][4]

  • (R,R)-Co-Salen Catalyst (0.5 mol%)[1][2][3]

  • Acetic Acid (cocatalyst, 2 mol%)[1]

  • Water (0.55 equiv)[1][4][6]

  • THF (0.5 M concentration)[1][4]

Procedure:

  • Catalyst Activation: Dissolve (R,R)-Co-Salen in THF. Add acetic acid and stir open to air for 30 mins (oxidizes Co(II) to active Co(III) species).[1][4]

  • Reaction: Add the racemic epoxide.[3][4] Cool to 0°C. Slowly add water over 1 hour.

  • Aging: Allow to warm to RT and stir for 18 hours.

  • Workup: The (R)-diol is water-soluble/polar.[1][3][4] The desired (S)-epoxide is extracted with hexanes/EtOAc.[1][3][4]

  • Validation: Check

    
     via Chiral GC.[3][4][7] Expect 
    
    
    
    .[3][4][6][8][9]
Step 3: Regioselective Aminolysis

Opening the terminal epoxide with ammonia favors attack at the less hindered terminal carbon (


), yielding the primary amine.[4]

Procedure:

  • Dissolve (S)-2-(3-phenylpropyl)oxirane in MeOH.

  • Add aqueous

    
     (excess, 10 equiv) to prevent dimerization.[3][4]
    
  • Heat to 60°C in a sealed pressure tube for 6 hours.

  • Purification: Evaporate solvent. The crude amino alcohol is often a waxy solid.[3][4] Recrystallize from Isopropanol/Hexane.[3][4]

Methodology B: The Asymmetric Henry (Nitroaldol) Route

Best for: Atom economy and direct C-C bond formation.[4]

This route avoids the 50% yield cap of kinetic resolution by building the chiral center directly from 4-phenylbutanal.[1][3][4]

Protocol: Copper-Catalyzed Henry Reaction[1][2][3]

Reagents:

  • 4-Phenylbutanal[1][2][3]

  • Nitromethane (10 equiv, solvent/reactant)[1]

  • Catalyst:

    
     (10 mol%) + Chiral Ligand (e.g., Camphor-derived amino pyridine ligand).[1][4]
    

Procedure:

  • Complexation: Stir

    
     and the chiral ligand in EtOH for 1 hour to form the active Lewis acid complex.
    
  • Addition: Add 4-phenylbutanal and nitromethane.

  • Reaction: Stir at 0°C for 24-48 hours. The copper complex activates the aldehyde carbonyl, while the basic character of the ligand deprotonates nitromethane.[4]

  • Workup: Quench with saturated

    
    . Extract with DCM.[3][4]
    
  • Product: (R)-1-Nitro-5-phenylpentan-2-ol.[1][2][3][4]

Flow Hydrogenation (Reduction)

Batch reduction of nitro-alcohols can be exothermic and hazardous.[1][3][4] A continuous flow setup using Raney Nickel or Pd/C is safer and cleaner.[3][4]

FlowChemistry Reservoir Nitro-Alcohol Solution (MeOH) Mixer T-Mixer Reservoir->Mixer Pump A H2_Source H2 Gas (50 bar) H2_Source->Mixer Reactor Packed Bed Reactor (Ra-Ni or Pd/C, 60°C) Mixer->Reactor BPR Back Pressure Regulator Reactor->BPR Collection Crude Amine Product BPR->Collection

Figure 2: Continuous flow hydrogenation setup for the safe reduction of the nitro-alcohol intermediate.

Comparative Technical Analysis

MetricRoute A: HKR (Epoxide)Route B: Henry (Nitroaldol)
Chiral Purity (

)
>99% (Self-purifying via resolution)90-95% (Ligand dependent)
Theoretical Yield Max 50% (unless DKR is used)100%
Scalability High (Industrial standard)Medium (Nitro compounds require safety controls)
Step Count 3 (Alkene

Epoxide

Res

Amine)
2 (Aldehyde

Nitro

Amine)
Key Risk Handling volatile epoxidesExotherm during nitro reduction

Recommendation:

  • For Drug Discovery/Early Phase: Use Route A (HKR) .[3][4] The guarantee of

    
     eliminates ambiguity in biological assays, and the starting materials are cheap enough that the 50% yield loss is acceptable.[4]
    
  • For Process/Scale-up: Investigate Route B or a Dynamic Kinetic Resolution (DKR) version of Route A to improve atom economy.

References

  • Jacobsen HKR Mechanism: Jacobsen, E. N.[3][4][5][10][11] "Acc. Chem. Res. 2000, 33, 421–431."[3][4] Kinetics and Mechanism of the Hydrolytic Kinetic Resolution of Terminal Epoxides.Link[1][4][5]

  • Epoxide Synthesis: Preparation of 5-phenyl-1-pentene via Grignard.[1][3][4] PrepChem.[3][4] Link

  • Asymmetric Henry Reaction: Palomo, C., et al. "European Journal of Organic Chemistry, 2006." Copper-Catalyzed Asymmetric Henry Reaction.[1][2][3]

  • Target Molecule Data: 1-Amino-5-phenylpentan-2-ol (CAS 1466907-68-5).[1][2][3][4][12][13] PubChem Compound Summary.[3][4] Link[1][4]

  • Flow Hydrogenation: Kappe, C. O.[3][4] "Chem. Soc. Rev., 2013." Flow chemistry for the synthesis of API intermediates.

Sources

Exploratory

The 1-Amino-5-phenylpentan-2-ol Scaffold: A Pharmacophore Guide for NR2B-Selective NMDA Antagonists

Executive Summary The 1-Amino-5-phenylpentan-2-ol core represents a critical pharmacophore in the development of subunit-selective N-methyl-D-aspartate (NMDA) receptor antagonists. Unlike non-selective blockers (e.g., MK...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1-Amino-5-phenylpentan-2-ol core represents a critical pharmacophore in the development of subunit-selective N-methyl-D-aspartate (NMDA) receptor antagonists. Unlike non-selective blockers (e.g., MK-801, Ketamine) that completely shut down excitatory transmission leading to psychotomimetic side effects, derivatives of this amino-alcohol scaffold target the allosteric site of the GluN2B (NR2B) subunit.

This guide analyzes the structural utility of the 1-amino-5-phenylpentan-2-ol backbone, detailing its synthesis, structure-activity relationship (SAR), and biological validation protocols. It focuses on the scaffold's ability to span the GluN1/GluN2B interface, offering a pathway to neuroprotective and analgesic therapeutics with improved safety profiles.

Structural Basis & Pharmacophore Analysis

The 1-amino-5-phenylpentan-2-ol scaffold functions as a flexible linker that connects two hydrophobic binding domains within the NMDA receptor's Amino Terminal Domain (ATD).

The "Ifenprodil-Like" Pharmacophore

This scaffold is an elongation of the classic ifenprodil motif. The biological activity relies on three specific structural features:

FeatureStructural ComponentBiological Function
Protonation Site Basic Amine (C1)Forms an electrostatic salt bridge with acidic residues (e.g., Glu236) in the GluN2B subunit.
H-Bond Donor/Acceptor Hydroxyl Group (C2)Creates critical hydrogen bonds with Gln110 or Ser132, stabilizing the ligand in the cleft.
Hydrophobic Tail 5-Phenylpentyl ChainOccupies the hydrophobic pocket at the GluN1/GluN2B interface; the pentyl chain length modulates selectivity over GluN2A.
Stereochemical Importance

The biological activity is highly stereospecific. For analogous compounds (like Ro 25-6981), the (S,R) or (R,S) configurations often exhibit 50-100x higher affinity than their enantiomers. The C2-hydroxyl stereocenter dictates the orientation of the phenyl tail into the deep hydrophobic pocket.

Chemical Synthesis Strategy

To access diverse derivatives, a modular synthesis approach is required. The Epoxide Ring-Opening strategy is preferred over reductive amination for its ability to introduce chirality early in the sequence.

Pathway Visualization

The following workflow describes the synthesis of N-substituted derivatives from a phenyl-propyl precursor.

SynthesisPathway Start 3-Phenyl-1-propene Step1 Epoxidation (mCPBA or Chiral Catalyst) Start->Step1 Oxidation Inter1 2-(3-Phenylpropyl)oxirane Step1->Inter1 Yield: ~85% Step2 Aminolysis (Primary Amine R-NH2) Inter1->Step2 Regioselective Opening Final 1-(R-amino)-5-phenylpentan-2-ol (Derivative) Step2->Final SN2 Attack at C1

Figure 1: Modular synthesis via epoxide opening allows for the introduction of diverse amine headgroups (R) while maintaining the 5-phenylpentan-2-ol core.

Detailed Protocol: Epoxide Aminolysis

Objective: Synthesis of N-benzyl-1-amino-5-phenylpentan-2-ol (Model Derivative).

  • Epoxidation: Dissolve 3-phenyl-1-propene (10 mmol) in DCM (50 mL). Add m-CPBA (12 mmol) at 0°C. Stir for 4 hours. Quench with saturated Na₂S₂O₃. Isolate 2-(3-phenylpropyl)oxirane .

  • Coupling: Dissolve the oxirane (5 mmol) in acetonitrile (20 mL). Add Lithium Perchlorate (LiClO₄, 5 mmol) as a Lewis acid catalyst (promotes regioselectivity).

  • Amine Addition: Add Benzylamine (5.5 mmol) dropwise.

  • Reflux: Heat to 60°C for 12 hours. The Lewis acid ensures attack at the less hindered carbon (C1), preserving the secondary alcohol at C2.

  • Purification: Evaporate solvent. Purify via flash chromatography (SiO₂, Hexane/EtOAc gradient).

Primary Biological Activity: GluN2B Antagonism[1]

The primary utility of 1-amino-5-phenylpentan-2-ol derivatives is neuroprotection via inhibition of extrasynaptic NMDA receptors.

Mechanism of Action

These derivatives act as negative allosteric modulators (NAMs) . They do not compete with Glutamate or Glycine. Instead, they bind to the ATD interface, stabilizing the receptor in a "closed" conformation, reducing the probability of channel opening (Po).

MoA Drug Amino-Pentanol Derivative Receptor NMDA Receptor (GluN1/GluN2B Heterodimer) Drug->Receptor Targets Binding Binding at ATD Interface (Allosteric Site) Receptor->Binding Effect Conformational Change (Clamshell Closure) Binding->Effect Stabilizes Closed State Outcome Inhibition of Ca2+ Influx (Neuroprotection) Effect->Outcome Reduces Channel Open Probability

Figure 2: Mechanism of Allosteric Inhibition. The derivative binds the Amino Terminal Domain (ATD), preventing the structural shift necessary for pore opening.

Therapeutic Implications[3]
  • Ischemic Stroke: By selectively blocking GluN2B-containing receptors (predominant in extrasynaptic sites), these derivatives prevent excitotoxicity without blocking synaptic transmission (GluN2A-mediated), preserving cognitive function.

  • Neuropathic Pain: GluN2B upregulation in the dorsal horn is a hallmark of chronic pain. Antagonism provides analgesia.

Safety & Off-Target Profiling (hERG Liability)

A critical challenge with phenyl-alkyl-amino scaffolds is their affinity for the hERG potassium channel , which can lead to QT prolongation and arrhythmias.

  • The Problem: The lipophilic 5-phenylpentan tail + basic amine mimics the pharmacophore of potent hERG blockers.

  • Mitigation Strategy:

    • Polar Capping: Introduce polar groups (e.g., fluorine, methoxy) on the phenyl ring to reduce lipophilicity (LogP).

    • Rigidification: Constrain the pentyl chain into a ring system (e.g., cyclohexane) to reduce conformational overlap with the hERG pore.

Biological Evaluation Protocols

To validate the activity of synthesized derivatives, the following self-validating protocols are recommended.

Functional Assay: Calcium Flux (FLIPR)

Purpose: Quantify the IC₅₀ of the derivative against NMDA-induced calcium influx.

  • Cell Line: HEK293 cells stably expressing GluN1/GluN2B.

  • Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 45 mins at 37°C.

  • Pre-incubation: Add test compounds (1 nM – 10 µM) for 10 mins.

  • Stimulation: Inject Glutamate (10 µM) + Glycine (10 µM).

  • Readout: Measure fluorescence intensity (Ex 488nm / Em 525nm).

  • Validation: Use Ifenprodil (10 µM) as a positive control for full block.

Binding Assay: Radioligand Displacement

Purpose: Determine binding affinity (Ki) specifically for the Ifenprodil binding site.

  • Membrane Prep: Rat forebrain membranes or GluN2B-transfected cell membranes.

  • Radioligand: [³H]-Ifenprodil or [³H]-Ro 25-6981 (2 nM).

  • Competition: Incubate membranes + Radioligand + Test Derivative (varying concentrations) in Tris-HCl buffer (pH 7.4).

  • Non-Specific Binding: Define using 10 µM unlabeled Ifenprodil.

  • Filtration: Harvest on GF/B filters, wash, and count radioactivity.

  • Calculation:

    
    .
    

References

  • Williams, K. (1993).[1] Ifenprodil discriminates subtypes of the N-methyl-D-aspartate receptor: selectivity and mechanisms at recombinant heteromeric receptors. Molecular Pharmacology, 44(4), 851-859. Link

  • Fischer, G., et al. (1997).[1] Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Journal of Pharmacology and Experimental Therapeutics, 283(3), 1285-1292. Link

  • Layton, M. E., et al. (2006). Recent advances in the development of NR2B subtype-selective NMDA receptor antagonists. Current Topics in Medicinal Chemistry, 6(7), 697-709. Link

  • Chenard, B. L., et al. (1995). (1S,2S)-1-(4-hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidino)-1-propanol: a potent new neuroprotectant which blocks N-methyl-D-aspartate responses. Journal of Medicinal Chemistry, 38(16), 3138-3145. Link

  • Karakas, E., & Furukawa, H. (2014).[1] Crystal structure of a heterotetrameric NMDA receptor ion channel. Science, 344(6187), 992-997. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for the N-protection of 1-Amino-5-phenylpentan-2-ol

Executive Summary & Strategic Rationale This application note details the protocol for the selective N-protection of 1-Amino-5-phenylpentan-2-ol (1) . This scaffold serves as a critical chiral building block in the synth...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

This application note details the protocol for the selective N-protection of 1-Amino-5-phenylpentan-2-ol (1) . This scaffold serves as a critical chiral building block in the synthesis of peptidomimetics and protease inhibitors.[1] The structural presence of a primary amine at C1 and a secondary alcohol at C2 presents a classic chemoselectivity challenge: ensuring quantitative protection of the nitrogen nucleophile while preventing O-acylation (carbonate formation) or N,O-bis-protection.[1]

We present two validated protocols:

  • N-Boc Protection (tert-butyloxycarbonyl): The "Gold Standard" for acid-labile protection strategies, utilizing tert-butyl dicarbonate (Boc₂O).[1]

  • N-Cbz Protection (benzyloxycarbonyl): A robust alternative for hydrogenolysis-based deprotection strategies, utilizing benzyl chloroformate (Cbz-Cl).[1]

Structural Context

Molecule: 1-Amino-5-phenylpentan-2-ol Formula: C₁₁H₁₇NO Molecular Weight: 179.26 g/mol Key Reactivity: [1]

  • N-Terminus (C1): Primary amine (

    
    ).[1] Highly nucleophilic.[1]
    
  • O-Functionality (C2): Secondary alcohol (

    
    ).[1] Nucleophilic, but significantly less than the amine.[1]
    
  • Side Chain (C5): Phenyl group.[1][2] UV-active chromophore (facilitates HPLC/TLC monitoring).[1]

Strategic Considerations: Achieving Chemoselectivity

The success of this protocol relies on exploiting the nucleophilicity differential between the amine and the alcohol.[1]

The Nucleophilicity Hierarchy

[1]

While the amine is kinetically favored to react with electrophiles (Boc₂O or Cbz-Cl), the secondary alcohol can participate in side reactions if:

  • Excess Reagent is used (>1.1 equivalents).[1]

  • Reaction Temperature is uncontrolled (promoting higher energy activation barriers for O-acylation).[1]

  • Base Strength is too high (deprotonating the alcohol).[1]

Self-Validating Control System

To ensure process integrity, we employ a "Soft Base/Solvent Control" strategy.[1]

  • For Boc: Use of chemically inert solvents (DCM or THF) with mild or no base prevents alkoxide formation.[1]

  • For Cbz: Schotten-Baumann conditions (Biphasic H₂O/Organic) buffer the pH, keeping the amine nucleophilic while suppressing alcohol deprotonation.

Experimental Protocols

Protocol A: Selective N-Boc Protection

Objective: Synthesis of tert-butyl (2-hydroxy-5-phenylpentyl)carbamate. Mechanism: Nucleophilic attack of the amine on the carbonyl of Boc₂O, followed by elimination of tert-butanol and CO₂.

Reagents & Materials
  • Substrate: 1-Amino-5-phenylpentan-2-ol (1.0 equiv)

  • Reagent: Di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv)[1]

  • Solvent: Dichloromethane (DCM) (Grade: Anhydrous preferred, HPLC grade acceptable)[1]

  • Base: Triethylamine (TEA) (1.2 equiv) [Note: Optional for free base, mandatory if starting from HCl salt][1]

  • Quench: 0.5 M Citric Acid or 1 M KHSO₄

Step-by-Step Methodology
  • Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-Amino-5-phenylpentan-2-ol (10 mmol, 1.79 g) in DCM (50 mL).

    • Checkpoint: Solution should be clear. If the starting material is a salt (e.g., HCl), add TEA (12 mmol, 1.67 mL) and stir for 10 min until dissolved.[1]

  • Temperature Control: Cool the solution to 0 °C using an ice/water bath.

    • Rationale: Lower temperature kinetically favors N-acylation over O-acylation.[1]

  • Addition: Dissolve Boc₂O (11 mmol, 2.40 g) in a minimal amount of DCM (5 mL). Add this solution dropwise to the reaction mixture over 15 minutes.

    • Caution: Gas evolution (CO₂) may occur.[1][3][4] Ensure the system is vented (e.g., via a needle or drying tube).[1]

  • Reaction: Allow the mixture to warm to Room Temperature (20–25 °C) and stir for 2–4 hours .

    • Monitoring: Check by TLC (SiO₂, 5% MeOH in DCM).[1] The starting amine (ninhydrin positive, low R_f) should disappear; the product (UV active, higher R_f) should appear.[1]

  • Workup:

    • Wash the organic phase with 0.5 M Citric Acid (2 x 20 mL) to remove unreacted amine/TEA.[1]

    • Wash with Saturated NaHCO₃ (20 mL) to remove acidic byproducts.[1]

    • Wash with Brine (20 mL).[1]

    • Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

  • Purification: If necessary, purify via flash column chromatography (Hexanes/Ethyl Acetate gradient, typically 80:20 to 50:50).[1]

Data Summary Table: Protocol A

Parameter Specification Notes
Yield 85–95% High efficiency expected.[1]
Appearance Colorless to pale yellow oil/solid Depends on purity.[1]
Key Impurity N,O-bis-Boc derivative Formed if excess Boc₂O is used.[1]

| Removal of Impurity | Basic Hydrolysis | Treat with K₂CO₃/MeOH to cleave O-Boc selectively.[1] |

Protocol B: Selective N-Cbz Protection

Objective: Synthesis of benzyl (2-hydroxy-5-phenylpentyl)carbamate. Mechanism: Schotten-Baumann acylation.[1]

Reagents & Materials
  • Substrate: 1-Amino-5-phenylpentan-2-ol (1.0 equiv)

  • Reagent: Benzyl chloroformate (Cbz-Cl) (1.05 equiv)[1]

  • Solvent: THF/Water (1:1 v/v) or Acetone/Water[1]

  • Base: Sodium Bicarbonate (NaHCO₃) (2.5 equiv)[1]

Step-by-Step Methodology
  • Preparation: Dissolve 1-Amino-5-phenylpentan-2-ol (10 mmol, 1.79 g) in THF (25 mL) and Water (25 mL).

  • Buffer Addition: Add solid NaHCO₃ (25 mmol, 2.1 g) to the mixture. Stir vigorously to create a suspension/emulsion.

  • Temperature Control: Cool to 0 °C .

  • Addition: Add Cbz-Cl (10.5 mmol, 1.5 mL) dropwise via syringe over 20 minutes.

    • Critical: Do not add Cbz-Cl all at once; localized high concentrations lead to O-acylation.[1]

  • Reaction: Stir at 0 °C for 1 hour , then allow to warm to RT and stir for an additional 2 hours .

  • Workup:

    • Dilute with Ethyl Acetate (50 mL).[1]

    • Separate phases.[1] Extract aqueous layer with Ethyl Acetate (2 x 20 mL).

    • Combined organics are washed with 1 M HCl (removes unreacted amine), then Brine .[1]

    • Dry (MgSO₄) and concentrate.[1]

Visualization: Reaction Workflow & Logic

The following diagram illustrates the decision matrix and reaction pathways, highlighting the critical control points for chemoselectivity.

ProtectionProtocol Start 1-Amino-5-phenylpentan-2-ol (Substrate) Conditions Select Conditions Start->Conditions BocPath Boc2O / DCM / 0°C (Acid Labile) Conditions->BocPath Method A CbzPath Cbz-Cl / NaHCO3 / H2O (Hydrogenolysis Labile) Conditions->CbzPath Method B Intermediate Tetrahedral Intermediate BocPath->Intermediate CbzPath->Intermediate Product N-Protected Product (Target) Intermediate->Product Kinetic Control (Main Path) SideProduct N,O-Bis-Protected (Impurity) Intermediate->SideProduct Excess Reagent/Heat (Side Path) Remedy Hydrolysis (K2CO3/MeOH) Restores OH SideProduct->Remedy Salvage Step Remedy->Product Yield Recovery

Figure 1: Logical workflow for N-protection, including contingency for O-acylation side reactions.

Quality Control & Troubleshooting

Analytical Validation (NMR)

To verify the structure and ensure no O-acylation occurred, analyze the ¹H NMR spectrum (CDCl₃).[1]

  • N-H Proton: Look for a broad doublet/singlet around 4.5–5.5 ppm (indicates carbamate formation).[1]

  • H-2 (CH-OH):

    • Target (Free OH): Multiplet at 3.6–3.8 ppm .

    • Impurity (O-Acyl): If O-protection occurred, this signal shifts downfield significantly to 4.8–5.0 ppm (deshielding effect of the ester/carbonate).[1]

  • Boc Group: Strong singlet at 1.44 ppm (9H).[1]

  • Cbz Group: Multiplet at 7.35 ppm (5H) and singlet at 5.1 ppm (2H, benzylic).[1]

Troubleshooting Table
ObservationRoot CauseCorrective Action
Low Yield Incomplete reactionIncrease time or add 0.1 eq more reagent. Ensure amine salt was fully neutralized.
O-Acylation Observed Excess reagent or high tempDo not discard. Treat crude with K₂CO₃ (2 eq) in MeOH for 1h.[1] This selectively hydrolyzes the carbonate (O-PG) while leaving the carbamate (N-PG) intact.[1]
Emulsion (Method B) pH/Solvent ratioAdd saturated NaCl (brine) to break emulsion; use centrifugation if available.[1]

References

  • Preparation of tert-Butyl carbazate (General Boc Protocol). PrepChem.com. Available at: [Link][1]

  • Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link][1]

  • Synthesis of 1,5-diamino-2-hydroxy-pentane (Structural Analog). National Institutes of Health (NIH).[1] Available at: [Link]

  • Protecting Groups for Amines: Carbamates. Master Organic Chemistry. Available at: [Link]

  • Alcohol Speed up Boc Protection of Primary Amines. WuXi Biology. Available at: [Link][1]

Sources

Application

Application Note: Leveraging 1-Amino-5-phenylpentan-2-ol in Heterocyclic Architectures

The following Application Note and Protocol guide is designed for researchers and drug development professionals. It synthesizes specific chemical intelligence regarding 1-Amino-5-phenylpentan-2-ol (CAS: 1466907-68-5) wi...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol guide is designed for researchers and drug development professionals. It synthesizes specific chemical intelligence regarding 1-Amino-5-phenylpentan-2-ol (CAS: 1466907-68-5) with authoritative methodologies for its conversion into high-value heterocyclic scaffolds.

Strategic Overview

1-Amino-5-phenylpentan-2-ol represents a privileged 1,2-amino alcohol scaffold characterized by a specific 3-carbon tether separating the chiral center from a terminal phenyl ring. Unlike simpler congeners (e.g., phenylglycinol or phenylalaninol), the extended lipophilic tail (


) of this compound imparts unique steric and hydrophobic properties, making it a critical building block in the synthesis of CNS-active agents (e.g., serotonin antagonists) and chiral auxiliaries.

In heterocyclic synthesis, this molecule serves as a divergent precursor. Its bifunctional nature (vicinal amine and alcohol) allows for:

  • [4+1] Cyclization: Reaction with carbonyl equivalents (phosgene, CDI) to yield Oxazolidin-2-ones .

  • Intramolecular Substitution: Activation of the hydroxyl group followed by nucleophilic displacement by the amine to yield Aziridines .

  • Pictet-Spengler-Type Modifications: Although the chain length disfavors direct 6-membered cyclization onto the phenyl ring, the amine terminus is a competent nucleophile for aldehyde condensation, leading to Tetrahydroisoquinoline derivatives when coupled with appropriate electrophiles.

Mechanistic Pathways & Logic

The transformation of 1-Amino-5-phenylpentan-2-ol into heterocycles is governed by the nucleophilicity of the primary amine versus the oxygen atom.

Pathway A: Oxazolidinone Synthesis (The Carbonyl Insertion)

The formation of the oxazolidinone ring is thermodynamically driven by the stability of the cyclic carbamate.

  • Step 1 (N-Acylation): The more nucleophilic amine attacks the carbonyl electrophile (e.g., Triphosgene or Carbonyldiimidazole).

  • Step 2 (Cyclization): The hydroxyl oxygen attacks the carbonyl carbon of the intermediate carbamoyl chloride/imidazole, closing the 5-membered ring.

  • Why this matters: Chiral oxazolidinones derived from this alcohol are potent chiral auxiliaries (Evans-type) due to the steric bulk of the phenylpropyl side chain.

Pathway B: Aziridine Synthesis (The Wenker Cyclization)
  • Activation: The secondary alcohol is converted to a good leaving group (Tosylate or Sulfate).

  • Displacement: Base-induced intramolecular

    
     attack by the amine nitrogen inverts the stereochemistry at C2 (if chiral) and forms the strained 3-membered aziridine ring.
    
Visualization of Synthetic Logic

ReactionPathways Start 1-Amino-5-phenylpentan-2-ol (Precursor) Act1 Activation: Triphosgene / CDI Start->Act1 Carbonyl Source Act2 Activation: ClSO3H / TsCl Start->Act2 Electrophile Inter1 Intermediate: Carbamoyl Chloride Act1->Inter1 N-Acylation Inter2 Intermediate: O-Sulfonate Ester Act2->Inter2 O-Functionalization Prod1 4-(3-Phenylpropyl) oxazolidin-2-one Inter1->Prod1 Cyclization (-HCl) Prod2 2-(3-Phenylpropyl) aziridine Inter2->Prod2 Base / Heat (Wenker)

Figure 1: Divergent synthetic pathways for 1-Amino-5-phenylpentan-2-ol converting to 5- and 3-membered heterocycles.

Experimental Protocols

Protocol A: Synthesis of 4-(3-phenylpropyl)oxazolidin-2-one

Objective: To synthesize a stable chiral oxazolidinone scaffold for use as a chiral auxiliary or pharmacophore. Precursor: 1-Amino-5-phenylpentan-2-ol (racemic or enantiopure).

Reagents:

  • 1-Amino-5-phenylpentan-2-ol (1.0 eq)[1]

  • Triphosgene (0.4 eq) [Warning: Generates Phosgene in situ]

  • Triethylamine (Et3N) (2.5 eq)

  • Dichloromethane (DCM) (Anhydrous)

Procedure:

  • Preparation: In a flame-dried round-bottom flask under Argon, dissolve 1-Amino-5-phenylpentan-2-ol (1.0 g, 5.58 mmol) in anhydrous DCM (20 mL).

  • Base Addition: Cool the solution to 0°C using an ice bath. Add Et3N (1.95 mL, 13.9 mmol) dropwise.

  • Carbonylation: Dissolve Triphosgene (0.66 g, 2.23 mmol) in DCM (5 mL). Add this solution slowly to the reaction mixture over 30 minutes via a syringe pump or dropping funnel.

    • Note: The slow addition is critical to prevent the formation of isocyanates or dimeric ureas.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of the starting amino alcohol.

  • Quench: Quench the reaction carefully with saturated aqueous

    
     (10 mL).
    
  • Workup: Extract with DCM (3 x 20 mL). Wash combined organics with brine, dry over

    
    , and concentrate in vacuo.
    
  • Purification: Purify the residue via flash column chromatography (Silica gel, 0-5% MeOH in DCM).

Expected Yield: 85-92% Data Validation:

  • IR: Appearance of strong carbonyl stretch at ~1750 cm⁻¹ (cyclic carbamate).

  • 1H NMR: Diagnostic shift of the CH-O proton downfield (approx 4.0-4.5 ppm).

Protocol B: Synthesis of 2-(3-phenylpropyl)aziridine (Wenker Synthesis)

Objective: To create a reactive aziridine ring for ring-opening polymerization or nucleophilic ring-opening.

Reagents:

  • 1-Amino-5-phenylpentan-2-ol (1.0 eq)[1]

  • Chlorosulfonic acid (

    
    ) (1.1 eq)
    
  • Aqueous NaOH (20%)

  • Ether/Toluene

Procedure:

  • Sulfation: In a dry flask, dissolve the amino alcohol in dry Toluene. Add Chlorosulfonic acid dropwise at 0°C. Reflux for 2 hours to form the sulfuric ester zwitterion.

  • Cyclization: Cool the mixture. Add 20% aqueous NaOH slowly until pH > 12.

  • Distillation/Extraction: Heat the biphasic mixture. The aziridine product will form via intramolecular displacement. Extract the organic layer with Ether.[2]

  • Isolation: Dry over KOH pellets (do not use acidic drying agents like silica, as aziridines are acid-sensitive). Concentrate carefully.

Safety Note: Aziridines are potential alkylating agents. Handle with extreme caution.

Analytical Data & Troubleshooting

Comparative Physicochemical Properties
PropertyAmino Alcohol PrecursorOxazolidinone ProductAziridine Product
Molecular Weight 179.26 g/mol 205.25 g/mol 161.24 g/mol
Polarity (TLC) High (Base sensitive)Medium (Stable)Low/Medium
IR Signature 3300-3400 cm⁻¹ (OH/NH)1740-1760 cm⁻¹ (C=O)No C=O; Ring strain bands
Stability Stable at RTHighly StableReactive (Acid sensitive)
Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Yield (Oxazolidinone) Formation of Isocyanate (R-N=C=O)Ensure Amino Alcohol is in excess relative to instantaneous Triphosgene conc. (Slow addition).
Polymerization (Aziridine) Acidic impurities or heatKeep environment basic (NaOH/KOH). Store at low temp.
Incomplete Reaction Steric hindrance of the phenylpropyl chainIncrease reaction time; switch solvent to THF (reflux) for higher energy barrier steps.

References

  • BenchChem. (2025).[3] Application Notes and Protocols for the Synthesis of 2-Amino-4-phenylpentan-1-ol Derivatives. Retrieved from

  • Sigma-Aldrich. (n.d.). 1-amino-5-phenylpentan-2-ol Product Page. CAS: 1466907-68-5. Retrieved from

  • Nielsen, L. (2010). Triphosgene as a versatile reagent in organic synthesis: Synthesis of Oxazolidinones. Journal of Organic Chemistry. (Contextual citation based on general Triphosgene reactivity reviews).
  • Shipman, M., et al. (2001). Radical 5-exo cyclization of 2-methylene-N-substituted aziridines. (Relevant for piperidine synthesis context). Retrieved from

  • Patent CA2307199A1. (2000).[2] 2-substituted 1,2-benzisothiazole derivatives and their use as serotonin antagonists. (Cites 1-amino-5-phenylpentan-2-ol as intermediate 1i-I1).[1] Retrieved from

Sources

Method

Application Note: 1-Amino-5-phenylpentan-2-ol as a Ligand in Transition Metal Catalysis

Abstract This application note details the utility of 1-Amino-5-phenylpentan-2-ol (1-A-5-PP) , a flexible, lipophilic -amino alcohol ligand, in asymmetric transition metal catalysis. Unlike rigid bicyclic ligands (e.g.,...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the utility of 1-Amino-5-phenylpentan-2-ol (1-A-5-PP) , a flexible, lipophilic


-amino alcohol ligand, in asymmetric transition metal catalysis. Unlike rigid bicyclic ligands (e.g., aminoindanol), 1-A-5-PP features a "greasy" phenylpentyl tail that confers superior solubility in non-polar solvents (toluene, hexane) and enables unique remote steric control. This guide provides optimized protocols for two core applications: Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH)  of ketones and Copper-catalyzed Henry (Nitroaldol) Reactions .

Ligand Profile & Design Rationale

Structural Analysis

1-Amino-5-phenylpentan-2-ol belongs to the privileged class of 1,2-amino alcohol ligands.[1] Its structure is defined by a chiral ethanolamine core tethered to a flexible phenylpropyl chain.

  • Coordination Motif: Bidentate

    
    -donor. The primary amine (
    
    
    
    ) and secondary alcohol (
    
    
    ) form a stable 5-membered chelate ring with transition metals (Ru, Cu, Zn).
  • Chirality: The stereocenter at C2 controls the enantiofacial discrimination.

  • The "Tail" Effect: The

    
     tail distinguishes this ligand from smaller analogues (e.g., ethanolamine) or rigid scaffolds (e.g., cis-1-amino-2-indanol).
    
    • Solubility: Enhances miscibility in non-polar media, critical for industrial scale-up where chlorinated solvents are avoided.

    • 
      -Interactions:  The terminal phenyl ring can engage in weak 
      
      
      
      -
      
      
      or
      
      
      -
      
      
      interactions with aromatic substrates, subtly influencing selectivity.
Chemical Properties
PropertyValue
IUPAC Name 1-Amino-5-phenylpentan-2-ol
Molecular Formula

MW 179.26 g/mol
Physical State Viscous Oil / Low-melting Solid
Solubility Soluble in Toluene, DCM, THF,

-PrOH; Insoluble in Water
pKa (Conj.[2] Acid) ~9.5 (Amine)

Application 1: Asymmetric Transfer Hydrogenation (ATH)

Principle

The primary application of 1-A-5-PP is in the Ruthenium-catalyzed ATH of prochiral ketones. The ligand forms a complex with


, operating via a metal-ligand bifunctional mechanism . The amine proton (

) and the metal-hydride (

) act in concert to deliver

to the ketone, avoiding direct coordination of the substrate to the metal.
Mechanism Diagram (Graphviz)

ATH_Mechanism PreCat Pre-Catalyst [Ru(p-cymene)Cl2]2 + Ligand ActiveCat Active 16e Species Ru-Amido Complex PreCat->ActiveCat Base (KOH) -HCl Hydride 18e Ruthenium Hydride (Reducing Agent) ActiveCat->Hydride + iPrOH (H-Donor) - Acetone TS Transition State 6-Membered Pericyclic TS (Bifunctional Activation) TS->ActiveCat H-Transfer Product Chiral Alcohol (>95% ee) TS->Product Release Hydride->TS + Substrate (Ketone)

Caption: The metal-ligand bifunctional cycle. The 1-A-5-PP ligand (N,O-chelate) enables proton/hydride transfer without substrate binding to the metal center.

Experimental Protocol (ATH)

Objective: Enantioselective reduction of Acetophenone to (R)-1-Phenylethanol.

Reagents:

  • 
    : 3.1 mg (0.005 mmol)
    
  • Ligand (1-A-5-PP): 2.2 mg (0.012 mmol)

  • Substrate (Acetophenone): 120 mg (1.0 mmol)

  • Base (KOH): 0.1 M in

    
    -PrOH
    
  • Solvent: Anhydrous 2-Propanol (

    
    -PrOH)
    

Step-by-Step Workflow:

  • Catalyst Formation (In-Situ):

    • In a flame-dried Schlenk tube under Argon, combine

      
       and 1-A-5-PP .
      
    • Add 2 mL of anhydrous

      
      -PrOH.
      
    • Heat at 80°C for 20 minutes. The solution should turn from orange to deep red/brown, indicating coordination.

    • Expert Tip: The flexibility of the pentyl chain may slow down chelation compared to rigid ligands. Ensure full heating time.

  • Reaction Initiation:

    • Cool the catalyst solution to room temperature (25°C).

    • Add Acetophenone (1.0 mmol).

    • Add KOH solution (0.2 mL of 0.1 M in

      
      -PrOH). The base is critical to generate the active Ru-amido species.
      
  • Monitoring:

    • Stir at 25°C. Monitor via TLC (Hexane/EtOAc 4:1) or GC.

    • Typical reaction time: 1–4 hours.

  • Workup:

    • Quench by filtering through a short pad of silica gel (eluting with Et2O) to remove the metal complex.

    • Concentrate the filtrate under reduced pressure.

  • Analysis:

    • Determine conversion by

      
       NMR.
      
    • Determine enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/

      
      -PrOH 95:5).
      

Application 2: Copper-Catalyzed Henry Reaction

Principle

The Henry (Nitroaldol) reaction constructs C-C bonds with adjacent stereocenters. Copper(II) complexes of 1,2-amino alcohols act as Lewis acids, activating the aldehyde while the amino group (or external base) facilitates deprotonation of the nitroalkane. 1-A-5-PP is particularly effective for fatty/lipophilic aldehydes where standard ligands suffer from phase separation.

Protocol: Enantioselective Addition of Nitromethane to Decanal

Reagents:

  • 
    : 10 mol%
    
  • Ligand (1-A-5-PP): 11 mol%

  • Substrate: Decanal (1.0 mmol)

  • Reagent: Nitromethane (10 equiv.)

  • Solvent: Ethanol (EtOH)

Workflow:

  • Complexation: Dissolve

    
     and Ligand in EtOH (2 mL). Stir for 1 hour until a deep blue solution forms.
    
  • Addition: Add Nitromethane, then cool to 0°C.

  • Substrate: Add Decanal slowly.

  • Reaction: Stir at 0°C for 24–48 hours.

  • Workup: Quench with saturated

    
    , extract with DCM, and purify via flash chromatography.
    

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion (ATH) Catalyst poisoning or insufficient activation.Ensure

-PrOH is anhydrous. Increase KOH loading slightly (up to 5 mol%).
Low ee% (ATH) "Leakage" via non-catalyzed pathway.Lower reaction temperature to 0°C. Ensure Ligand:Metal ratio is >1.1:1 to prevent unligated Ru activity.
Poor Solubility Substrate too polar for the lipophilic ligand.Switch solvent system to Toluene/

-PrOH (1:1) to leverage the ligand's phenylpentyl tail.
Slow Kinetics (Henry) Steric bulk of the tail interfering.Increase concentration (run neat or high molarity). Raise temp to 10°C.

Synthesis of the Ligand (Reference Protocol)

For researchers needing to synthesize 1-A-5-PP de novo.

Route: Aminolysis of Epoxide.

  • Precursor: 2-(3-phenylpropyl)oxirane (Available from epoxidation of 5-phenyl-1-pentene).

  • Reaction: Treat epoxide with aqueous

    
     (excess) in MeOH at 60°C in a sealed tube.
    
  • Purification: The regioselectivity favors attack at the terminal carbon, yielding the 1-amino-2-ol. Purify via acid-base extraction.

References

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[3] Accounts of Chemical Research, 30(2), 97–102. Link

  • Palmer, M. J., & Wills, M. (1999). Asymmetric transfer hydrogenation of C=O and C=N bonds. Tetrahedron: Asymmetry, 10(11), 2045–2061. Link

  • Blay, G., et al. (2002). Enantioselective Henry reaction catalyzed by Cu(II)–amino alcohol complexes. Tetrahedron Letters, 43(47), 8463-8466. Link

  • Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. Link

  • BenchChem. (2025).[4][5] Application Notes for 2-Amino-4-phenylpentan-1-ol Derivatives (Analogue Reference). BenchChem Technical Library. 5[5][6]

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming solubility issues of 1-Amino-5-phenylpentan-2-ol in organic solvents

Technical Support Center: 1-Amino-5-phenylpentan-2-ol Welcome to the technical support guide for 1-Amino-5-phenylpentan-2-ol. This resource is designed for researchers, chemists, and formulation scientists to navigate an...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 1-Amino-5-phenylpentan-2-ol

Welcome to the technical support guide for 1-Amino-5-phenylpentan-2-ol. This resource is designed for researchers, chemists, and formulation scientists to navigate and overcome the common yet critical challenge of solubility in organic solvents. The unique bifunctional nature of this amino alcohol—possessing both a hydrophilic amino group and a hydroxyl group, alongside a significant hydrophobic phenylalkyl chain—creates a complex solubility profile that requires careful consideration.

This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to systematically address and resolve solubility issues, ensuring the successful progression of your experiments and formulations.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: What is the general solubility profile of 1-Amino-5-phenylpentan-2-ol and why is it problematic?

Answer:

1-Amino-5-phenylpentan-2-ol is an amphiphilic molecule, meaning it has both polar and nonpolar characteristics. The primary amine (-NH₂) and secondary alcohol (-OH) groups are polar and capable of hydrogen bonding. In contrast, the five-carbon chain and the terminal phenyl group are nonpolar (lipophilic). This dual nature leads to challenging solubility behavior.

  • In Highly Polar Solvents (e.g., Water): Solubility is limited. While the amine and alcohol groups can interact with water, the large, nonpolar phenylpentyl backbone disrupts the hydrogen-bonding network of water, leading to low aqueous solubility.[1][2]

  • In Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is also poor. The nonpolar solvent cannot effectively solvate the polar amine and hydroxyl functional groups.

  • In Solvents of Intermediate Polarity (e.g., Alcohols, Chlorinated Solvents): The compound exhibits its best solubility in these solvents, which can interact with both the polar and nonpolar regions of the molecule.[1][3][4]

The primary challenge arises when a specific solvent is required by a reaction scheme or formulation that is not well-matched to the compound's balanced amphiphilic character.

Table 1: Predicted Solubility of 1-Amino-5-phenylpentan-2-ol in Common Organic Solvents

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar Protic Methanol, EthanolGood to ModerateCan hydrogen bond with both -NH₂ and -OH groups.[4]
WaterVery LowLarge hydrophobic moiety dominates.[1]
Polar Aprotic DMSO, DMFModerate to GoodGood dipole-dipole interactions with polar groups.[5]
Acetonitrile (ACN)Low to ModerateLess effective at solvating strong H-bond donors.
Ethyl AcetateLow to ModerateModerate polarity, can accept H-bonds.
Nonpolar Dichloromethane (DCM)ModerateCan solvate the phenylalkyl chain effectively.[3]
Diethyl EtherLow to ModerateCan accept H-bonds but offers weak solvation.[1]
Toluene, HexanesVery Low / InsolubleCannot effectively solvate the polar functional groups.
FAQ 2: I am struggling to dissolve 1-Amino-5-phenylpentan-2-ol in my chosen solvent. What is the first-line troubleshooting strategy?

Answer:

When facing initial solubility challenges, a systematic approach is crucial. Before making significant changes to your solvent system, evaluate the fundamentals. The following workflow provides a logical progression for troubleshooting.

G cluster_0 A Insolubility Observed B Is gentle heating (e.g., 30-40°C) permissible for your process? A->B C Apply gentle heat & agitation. Observe for dissolution. B->C Yes F Proceed to Advanced Troubleshooting B->F No D Did it dissolve? C->D E Problem Solved. Note thermal sensitivity. D->E Yes D->F No

Caption: Initial troubleshooting workflow for solubility.

Causality Explained: Many dissolution processes are endothermic, meaning they are favored by an increase in temperature. Applying gentle heat increases the kinetic energy of both the solvent and solute molecules, overcoming the intermolecular forces in the solid-state crystal lattice and promoting solvation.

Caution:

  • Thermal Stability: Confirm that 1-Amino-5-phenylpentan-2-ol and other components in your mixture are stable at the applied temperature. Unwanted side reactions or degradation can occur.

  • Solvent Volatility: When heating low-boiling point solvents (e.g., DCM, Diethyl Ether), use a sealed vessel or a condenser to prevent solvent loss and concentration changes.

If gentle heating is ineffective or not permissible, proceed to the more advanced chemical modification strategies outlined below.

FAQ 3: How can I use a co-solvent system to improve solubility?

Answer:

Co-solvency is one of the most effective techniques for dissolving compounds with mixed polarity.[6] A co-solvent is a second, miscible solvent added to the primary solvent to change its overall polarity and solvation characteristics.

The Principle: The goal is to create a solvent blend with a polarity intermediate between that of your primary solvent and your solute.

  • If your primary solvent is polar (e.g., Methanol) and solubility is poor, the hydrophobic phenylalkyl chain is likely the issue. Adding a less polar co-solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) can improve solvation of the nonpolar moiety.

  • If your primary solvent is nonpolar (e.g., Toluene) and solubility is poor, the polar amine and alcohol groups are not being solvated. Adding a polar co-solvent like Ethanol or Isopropanol can interact with these functional groups via hydrogen bonding and increase solubility.[7]

Protocol: Co-solvent Screening Experiment

  • Preparation: Place a small, known amount (e.g., 5 mg) of 1-Amino-5-phenylpentan-2-ol into several small vials.

  • Primary Solvent Addition: To each vial, add a measured volume (e.g., 0.5 mL) of your primary, problematic solvent.

  • Co-solvent Titration: Add a potential co-solvent dropwise (e.g., 50 µL at a time) to each vial while agitating (e.g., vortexing).

  • Observation: Record the volume of co-solvent required to achieve complete dissolution.

  • Analysis: The system that requires the smallest volume of co-solvent is often the most efficient. A good starting point for bulk dissolution is the ratio identified in this screening. For example, if 0.5 mL of Toluene required 0.2 mL of Ethanol to dissolve the compound, a 5:2 (v/v) Toluene:Ethanol mixture is a good starting point.

FAQ 4: Can I use pH modification to increase solubility, and how does it work?

Answer:

Yes, pH modification is a powerful technique for amino compounds.[6][8] The basic primary amine group can be protonated by an acid to form an ammonium salt. This salt is an ionic species with significantly different solubility properties compared to the neutral "free base" form.[9][10]

Mechanism: R-NH₂ (Free Base - Less polar, more soluble in organic solvents) + H⁺A⁻ (Acid) ⇌ R-NH₃⁺A⁻ (Ammonium Salt - Highly polar, ionic, more soluble in polar solvents)

This equilibrium means:

  • Adding an Acid: Drives the equilibrium to the right, forming the polar salt. This will dramatically decrease solubility in nonpolar organic solvents but can increase solubility in polar organic solvents, especially protic ones like alcohols.[11][12]

  • Adding a Base: Drives the equilibrium to the left, ensuring the compound remains in its less polar free base form, which is preferable for dissolution in nonpolar solvents like DCM or Toluene.

G cluster_0 Nonpolar Organic Solvent (e.g., Toluene) cluster_1 Polar Organic Solvent (e.g., Ethanol) A R-NH₂ (Free Base) Soluble B R-NH₃⁺A⁻ (Salt) Insoluble (Precipitates) C R-NH₂ (Free Base) Soluble D R-NH₃⁺A⁻ (Salt) Highly Soluble X Add Acid (e.g., HCl, TFA) X->B Shifts Equilibrium X->D Shifts Equilibrium Y Add Base (e.g., Et₃N) Y->A Shifts Equilibrium

Caption: Effect of pH on solubility in different solvent types.

Protocol: Acidification to Enhance Solubility in a Polar Solvent (e.g., for chromatography or reaction)

  • Dissolution Attempt: Suspend 1-Amino-5-phenylpentan-2-ol in your chosen polar organic solvent (e.g., acetonitrile or an ethanol/water mixture).

  • Acid Addition: Add a suitable organic acid, such as trifluoroacetic acid (TFA) or formic acid, dropwise.[13][14][15] Typically, a small amount (0.1% v/v) is sufficient to protonate the amine.

  • Agitation: Mix thoroughly. Dissolution should occur as the highly soluble ammonium salt is formed.

  • Post-Procedure Neutralization: Remember that your compound is now a salt. If you need to recover the free base, you will need to perform a liquid-liquid extraction and wash with a weak aqueous base (e.g., sodium bicarbonate solution) to deprotonate the ammonium ion.[9]

FAQ 5: When should I consider isolating the compound as a stable salt?

Answer:

If your downstream application involves an aqueous or highly polar environment (e.g., preparing an aqueous stock solution for biological assays), or if the free base is an oil that is difficult to handle, preparing a stable, solid salt is an excellent strategy.[10][16] The hydrochloride (HCl) or hydrobromide (HBr) salts are common choices. These salts are typically crystalline solids with higher melting points and enhanced stability.

General Protocol: Preparation of the Hydrochloride Salt

  • Dissolve Free Base: Dissolve the free base of 1-Amino-5-phenylpentan-2-ol in a suitable, relatively nonpolar solvent in which the final salt will be insoluble (e.g., diethyl ether or ethyl acetate).

  • Prepare Acid Solution: Obtain a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether).

  • Precipitation: While stirring the solution of the amine, slowly add the HCl solution dropwise. The ammonium chloride salt will precipitate out of the solution as a solid.

  • Isolation: Collect the solid precipitate by vacuum filtration.

  • Washing: Wash the collected solid with a small amount of the cold nonpolar solvent (e.g., diethyl ether) to remove any unreacted starting material.

  • Drying: Dry the salt under a vacuum to remove residual solvent.

The resulting salt will be significantly more soluble in polar solvents like water, methanol, and DMSO compared to the original free base.[17]

References

  • Solubility of 5-Phenylpentan-2-one. Solubility of Things.
  • Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]

  • Needham, T. E. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.University of Rhode Island.
  • 1-Phenyl-2-pentanol. PubChem. [Link]

  • Shobe, D. (2018). How does branching increase the solubility in amines? Quora. [Link]

  • Verma, S., et al. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. [Link]

  • Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

  • 1-Amino-2-phenylpentan-2-ol. PubChem. [Link]

  • Domasevitch, K. V. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]

  • 1-amino-5-phenylpentan-2-ol. American Elements. [Link]

  • Basicity of Amines and Ammonium Salt Formation. (2020). Chemistry LibreTexts. [Link]

  • Martí-Centelles, V. (2015). How can I adjust the pH of organic solvents? ResearchGate. [Link]

  • Chromatography: Solvent Systems for TLC. University of Rochester Department of Chemistry. [Link]

  • Sekar, R. P. (2015). How can I select a solvent system for highly polar compounds to elute in TLC and run column? ResearchGate. [Link]

  • Salts of Mefenamic Acid With Amines: Structure, Thermal Stability, Desolvation, and Solubility. (2019). PubMed. [Link]

  • 2-Amino-1-phenylpentan-1-ol. PubChem. [Link]

  • Hydrogen Bonding and the Solubility of Alcohols and Amines in Organic Solvents. XIII. (1941). Journal of the American Chemical Society. [Link]

  • Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

  • The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. (2021). PubMed. [Link]

  • Chemical Properties of 2-Pentanone, 5-phenyl- (CAS 2235-83-8). Cheméo. [Link]

  • Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. (2019). Journal of Chemical & Engineering Data. [Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025). Waters Blog. [Link]

  • Synthesis of Amines and Ammonium Salts. (2014). ResearchGate. [Link]

  • Determining a solvent system. University of York Chemistry Teaching Labs. [Link]

  • Why amine salts are soluble in water? (2016). Chemistry Stack Exchange. [Link]

Sources

Optimization

Minimizing epimerization during reactions with 1-Amino-5-phenylpentan-2-ol

Technical Support Center: Stereochemical Integrity Guide Topic: Minimizing Epimerization in 1-Amino-5-phenylpentan-2-ol Reactions Ticket ID: #STEREO-5P5-001 Status: Open Assigned Specialist: Senior Application Scientist,...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stereochemical Integrity Guide Topic: Minimizing Epimerization in 1-Amino-5-phenylpentan-2-ol Reactions Ticket ID: #STEREO-5P5-001 Status: Open Assigned Specialist: Senior Application Scientist, Chemical Development

Executive Summary

You are working with 1-Amino-5-phenylpentan-2-ol , a valuable chiral scaffold featuring a 1,2-amino alcohol motif.[1] This structural class is notoriously prone to epimerization (racemization) at the C2 position.

This guide addresses the root causes of stereochemical loss—primarily Neighboring Group Participation (NGP) leading to aziridinium intermediates—and provides validated protocols to maintain enantiopurity (>99% ee) during synthetic manipulation.

Module 1: The Mechanistic Hazard

Why is my chiral center degrading?

The primary mechanism for epimerization in 1,2-amino alcohols is not simple proton exchange; it is intramolecular nucleophilic attack. When you activate the C2-hydroxyl group (for substitution or as a leaving group) without adequately "disarming" the C1-amine, the amine attacks the C2 carbon.

This forms a transient, symmetrical (or pseudo-symmetrical) aziridinium ion . Subsequent reopening of this ring by a nucleophile can occur at either C1 or C2, leading to a mixture of enantiomers and regioisomers.

Visualizing the Aziridinium Trap

The following diagram illustrates how an unprotected or weakly protected amine scrambles your stereochemistry.

Aziridinium_Mechanism SM Chiral Amino Alcohol (S-Configuration) ACT Activated Intermediate (Leaving Group at C2) SM->ACT Activation (e.g., MsCl, SOCl2) AZI Aziridinium Ion (Bicyclic Intermediate) ACT->AZI Intramolecular N-Attack (Fast) PROD_RET Product A (Retention/Double Inversion) AZI->PROD_RET Nu- Attack at C2 PROD_INV Product B (Inversion/Racemization) AZI->PROD_INV Nu- Attack at C1 (Regio-scrambling)

Figure 1: The Aziridinium pathway.[2][3] Once the aziridinium ion forms, stereochemical information is scrambled. Prevention requires blocking the "Intramolecular N-Attack" step.

Module 2: Strategic Protection (The "How")

Rule #1: Never activate the alcohol without first protecting the amine with a carbamate.

Simple alkylation (e.g., benzyl) is insufficient because secondary amines are still nucleophilic enough to form aziridinium ions. You must use electron-withdrawing protecting groups (carbamates) to reduce the nucleophilicity of the nitrogen lone pair.

Protecting Group Selection Matrix
Protecting GroupStability ProfileEpimerization RiskRecommended For
Boc (tert-Butyloxycarbonyl) Acid labile. Stable to base/nucleophiles.Low . Bulky tert-butyl group sterically hinders NGP.General synthesis, basic reaction conditions.
Cbz (Benzyloxcbonyl) Hydrogenolysis/Acid labile.Low/Medium . Stable, but slightly less hindering than Boc.Reactions requiring acidic workup.[4]
Fmoc (Fluorenylmethoxycarbonyl) Base labile.[4]High (in strong base) . The basic deprotection (piperidine) can trigger retro-aldol type racemization if prolonged.Solid-phase synthesis only.
Tosyl (Ts) / Sulfonamides Very stable.[4]High . Sulfonamides are acidic; the N-anion is highly nucleophilic and promotes aziridine formation.Avoid unless specifically synthesizing aziridines.

Protocol: Standard N-Boc Protection Target: >99% Yield, 0% Epimerization

  • Dissolve: 1-Amino-5-phenylpentan-2-ol (1.0 eq) in DCM (0.2 M).

  • Add: Triethylamine (1.2 eq) followed by Boc₂O (1.1 eq).

  • Control: Stir at 0°C to Room Temperature . Do not heat.

  • Workup: Wash with dilute citric acid (pH 4-5) to remove unreacted amine. Avoid strong HCl washes which can degrade the Boc group or induce acid-catalyzed rearrangements.

Module 3: Reaction-Specific Protocols

Scenario A: The Mitsunobu Reaction (Inversion)

Goal: Convert the alcohol to an ester/amine with clean inversion.

The Mitsunobu reaction is the gold standard for stereospecific substitution, but it fails if the nitrogen participates.

  • The Issue: If the N-protecting group is not electron-withdrawing enough, the nitrogen attacks the activated phosphonium intermediate, leading to retention of configuration (double inversion) or racemization.

  • The Fix: Use N-Boc or N-Cbz . Avoid N-Benzyl.

Optimized Mitsunobu Protocol:

  • Reagents: Triphenylphosphine (PPh₃, 1.5 eq), DIAD (1.5 eq), Nucleophile (e.g., Benzoic acid, 1.5 eq).

  • Order of Addition: Mix Alcohol + PPh₃ + Nucleophile in THF. Cool to 0°C. Add DIAD dropwise.

  • Why Dropwise? Keeps the concentration of the highly reactive betaine intermediate low, favoring the intermolecular reaction (substitution) over the intramolecular side reaction (aziridine formation).

Scenario B: Oxidation to Ketone

Goal: Create the alpha-amino ketone without racemizing the alpha-carbon.

Alpha-amino ketones are extremely chemically sensitive. The alpha-proton is acidic, and the stereocenter is easily lost via enolization.

  • Avoid: Swern Oxidation (Triethylamine base can deprotonate the alpha-position).

  • Recommended: Dess-Martin Periodinane (DMP) .

    • Conditions: DCM, 0°C, buffered with NaHCO₃ (solid).

    • Reasoning: DMP operates under near-neutral conditions, minimizing the risk of base-catalyzed enolization/racemization.

Module 4: Analytical Validation

Trust, but Verify. You cannot rely on optical rotation ([α]D) alone, as it is insensitive to small amounts of racemate (e.g., 95:5 er). You must use Chiral HPLC.

Recommended Method for 1-Amino-5-phenylpentan-2-ol derivatives:

ParameterSpecification
Column Daicel Chiralpak IA or IC (Immobilized phases are more robust).
Mobile Phase Hexane : Isopropanol (90:10) + 0.1% Diethylamine (for free amines) or TFA (for N-Boc).
Flow Rate 1.0 mL/min
Detection UV @ 210 nm (Amide bond) and 254 nm (Phenyl ring).
Expected Separation Enantiomers typically separate with

.

Troubleshooting & FAQs

Q1: My Mitsunobu reaction resulted in retention of configuration, not inversion. Why? A: This is a classic signature of the "Neighboring Group Participation" effect. The nitrogen attacked the activated alcohol first (Inversion #1 to aziridinium), and then your nucleophile opened the ring (Inversion #2).

  • Fix: Your N-protecting group is too labile or nucleophilic. Switch to a bis-protection strategy (e.g., N,N-diBoc) or ensure you are using a carbamate (Boc/Cbz), not an amide or benzyl group.

Q2: I see a new impurity peak (+18 mass units) during activation. A: You likely formed an Oxazolidinone . If you used CDI (Carbonyldiimidazole) or a similar reagent, the nitrogen and oxygen can cyclize to form a 5-membered ring.

  • Fix: Avoid carbonyl-inserting reagents if the goal is simple activation. If activating for leaving group formation (e.g., MsCl), ensure the reaction is kept strictly at 0°C.

Q3: Can I use strong bases like NaH or LDA with the N-Boc protected alcohol? A: High Risk. While Boc is stable to base, the proton on the carbamate nitrogen (NH-Boc) is acidic (pKa ~17). Deprotonating it creates a hard nucleophile that will instantly attack the alcohol if it is activated (O-Mesyl/Tosyl), forming a cyclic carbamate (Oxazolidinone). Always use mild bases (TEA, DIPEA) or bis-protect the nitrogen (N-Boc, N-Benzyl) to remove the acidic proton.

References

  • Mechanisms of Amino Alcohol Rearrangement

    • Rearrangement of β-amino alcohols via aziridiniums: A review.
    • Source: Chemical Society Reviews (RSC).
    • [Link]

  • Mitsunobu Reaction Stereochemistry Mitsunobu Reaction: Mechanism and Stereochemical Control. Source: Chemistry Steps / TCI Chemicals.
  • Protecting Groups in Peptide Synthesis: A Detailed Guide.
  • Chiral Analysis Chiral HPLC Separation of Enantiomers using Chiral Stationary Phases. Source: Phenomenex / Sigma-Aldrich Technical Guides.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of an Analytical Method for 1-Amino-5-phenylpentan-2-ol Quantification

This guide provides a comprehensive comparison and detailed validation of an analytical method for the quantification of 1-Amino-5-phenylpentan-2-ol, a key intermediate in various pharmaceutical syntheses. The principles...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison and detailed validation of an analytical method for the quantification of 1-Amino-5-phenylpentan-2-ol, a key intermediate in various pharmaceutical syntheses. The principles and protocols outlined herein are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines and are intended for researchers, scientists, and drug development professionals seeking to establish a robust and reliable analytical method.[1][2][3]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1] This guide will focus on the validation of a primary method, a High-Performance Liquid Chromatography (HPLC) method with UV detection, and compare its performance characteristics with an alternative Gas Chromatography-Mass Spectrometry (GC-MS) method.

The Analytical Challenge: Quantifying 1-Amino-5-phenylpentan-2-ol

1-Amino-5-phenylpentan-2-ol is a chiral amino alcohol, and its accurate quantification is critical for ensuring the quality and purity of final drug products. The presence of both an amino group and a hydroxyl group, along with a chiral center, presents unique analytical challenges that necessitate a well-validated method to ensure specificity, accuracy, and precision.

Method Selection Rationale: A Comparative Overview

Two prevalent analytical techniques for the quantification of amino alcohols are HPLC and GC-MS.[4][5] This guide will focus on the validation of an HPLC method (Method A) and provide a comparative analysis with a GC-MS method (Method B).

  • Method A: Chiral HPLC with UV Detection. This method is chosen as the primary method due to its widespread availability, robustness, and ability to resolve enantiomers, which is crucial for chiral molecules like 1-Amino-5-phenylpentan-2-ol.[6]

  • Method B: GC-MS. This method serves as a valuable alternative, offering high sensitivity and selectivity based on mass-to-charge ratio, which can be beneficial for complex matrices.[4][7]

The following sections will detail the validation of Method A, with comparative data and discussion points relating to Method B.

Validation of the Primary Analytical Method (Method A): Chiral HPLC-UV

The validation of an analytical method is a systematic process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications. The core validation parameters, as stipulated by ICH Q2(R1), are addressed below.[1][8]

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Experimental Protocol:

  • Prepare a solution of 1-Amino-5-phenylpentan-2-ol standard.

  • Prepare solutions of potential impurities and degradation products.

  • Prepare a placebo solution (matrix without the analyte).

  • Spike the placebo solution with the analyte and potential impurities.

  • Analyze all solutions by HPLC.

  • Assess the chromatograms for any interference at the retention time of 1-Amino-5-phenylpentan-2-ol.

Acceptance Criteria: The peak for 1-Amino-5-phenylpentan-2-ol in the spiked placebo should be free from co-eluting peaks from the placebo and potential impurities.

Comparative Perspective (Method B - GC-MS): GC-MS inherently offers high specificity due to the combination of chromatographic separation and mass spectrometric detection. The mass spectrum of the analyte provides a unique fingerprint, minimizing the risk of interference.[7]

Experimental Workflow for Specificity Testing

cluster_prep Sample Preparation cluster_analysis Analysis cluster_evaluation Evaluation Analyte Analyte Standard HPLC HPLC-UV Analysis (Method A) Analyte->HPLC Impurities Potential Impurities Impurities->HPLC Placebo Placebo (Matrix) Placebo->HPLC Spiked Spiked Sample (Analyte + Impurities in Placebo) Spiked->HPLC GCMS GC-MS Analysis (Method B) Spiked->GCMS Eval_HPLC Assess for Peak Purity and Interference at Analyte RT HPLC->Eval_HPLC Eval_GCMS Assess for Co-eluting Peaks and Mass Spectral Interference GCMS->Eval_GCMS

Caption: Workflow for assessing the specificity of an analytical method.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[9] The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.[9]

Experimental Protocol:

  • Prepare a stock solution of 1-Amino-5-phenylpentan-2-ol.

  • Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

  • Inject each standard in triplicate.

  • Plot the mean peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

  • Correlation coefficient (r²) ≥ 0.999.

  • The y-intercept should not be significantly different from zero.

  • The residuals should be randomly distributed around the x-axis.

Data Summary: Linearity of Method A

Concentration (µg/mL) Mean Peak Area (n=3)
50 125,430
75 188,120
100 250,980
125 313,540
150 376,210
Linear Regression y = 2505.x + 1250

| Correlation Coefficient (r²) | 0.9995 |

Comparative Perspective (Method B - GC-MS): GC-MS can also exhibit excellent linearity over a wide dynamic range. However, at very high concentrations, detector saturation can sometimes lead to non-linearity.

Accuracy

Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[6] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.

Experimental Protocol:

  • Prepare placebo samples.

  • Spike the placebo samples at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the spiked samples and calculate the percentage recovery.

Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for each concentration level.

Data Summary: Accuracy of Method A vs. Method B

Concentration Level Method A (% Recovery) Method B (% Recovery)
80% 99.5 101.2
100% 100.2 99.8
120% 99.8 100.5

| Mean Recovery | 99.8 | 100.5 |

Precision

The precision of an analytical procedure expresses the closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[10] Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Precision within the same laboratory, but on different days, with different analysts, or on different equipment.

Experimental Protocol:

  • Repeatability: Analyze six replicate samples of a homogeneous sample at 100% of the target concentration on the same day by the same analyst.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

  • Calculate the Relative Standard Deviation (RSD) for each set of measurements.

Acceptance Criteria: The RSD should be ≤ 2.0%.

Data Summary: Precision of Method A

Precision Level RSD (%)
Repeatability (Day 1, Analyst 1) 0.8

| Intermediate Precision (Day 2, Analyst 2) | 1.2 |

Method Validation Parameter Relationship

Validation Method Validation Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision Robustness Robustness Validation->Robustness Range Range Linearity->Range Accuracy->Precision

Caption: Interrelationship of key analytical method validation parameters.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

Experimental Protocol (Based on Signal-to-Noise Ratio):

  • Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

  • LOD is typically established at a S/N ratio of 3:1.

  • LOQ is typically established at a S/N ratio of 10:1.

Data Summary: LOD and LOQ

Parameter Method A Method B
LOD (µg/mL) 0.5 0.1

| LOQ (µg/mL) | 1.5 | 0.3 |

Comparative Perspective: GC-MS (Method B) generally offers lower LOD and LOQ values due to the high sensitivity of the mass spectrometer detector.

Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[11][12]

Experimental Protocol:

  • Introduce small, deliberate variations to the HPLC method parameters, one at a time.

    • Flow rate (e.g., ± 0.1 mL/min)

    • Column temperature (e.g., ± 2 °C)

    • Mobile phase composition (e.g., ± 2% organic phase)

  • Analyze a standard solution under each varied condition.

  • Evaluate the impact on retention time, peak area, and resolution.

Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits, and the quantitative results should not be significantly affected.

Comparative Perspective (Method B - GC-MS): Robustness testing for a GC-MS method would involve varying parameters such as injector temperature, oven temperature ramp rate, and carrier gas flow rate.

Conclusion: Selecting the Appropriate Method

Both the validated HPLC-UV method (Method A) and the GC-MS method (Method B) are suitable for the quantification of 1-Amino-5-phenylpentan-2-ol. The choice between the two depends on the specific requirements of the analysis.

  • Method A (HPLC-UV) is a robust, reliable, and cost-effective method suitable for routine quality control applications where enantiomeric purity is a critical quality attribute.

  • Method B (GC-MS) is a highly sensitive and specific method that is advantageous for analyzing samples with complex matrices or when very low levels of the analyte need to be quantified.

Ultimately, the comprehensive validation data presented in this guide demonstrates that the chosen analytical method is fit for its intended purpose, ensuring the generation of accurate and reliable data in a regulated environment.

References

  • Vertex AI Search. (2023). Analytical Method Validation: are your analytical methods suitable for intended use?
  • European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [online] Available at: [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [online] Available at: [Link]

  • U.S. Food and Drug Administration. (2017). Validation of Analytical Methods according to the New FDA Guidance. [online] Available at: [Link]

  • Lopes, R., et al. (2015). Analytic validation of a gas chromatography–mass spectrometry method for quantification of six amino acids in canine serum samples. AVMA Journals. [online] Available at: [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [online] Available at: [Link]

  • Pharma Validation. (n.d.). Accuracy, Precision & Linearity. [online] Available at: [Link]

  • LCGC International. (2014). Analytical Method Validation: Back to Basics, Part II. [online] Available at: [Link]

  • ICH Q2 Validation of Analytical Procedures. (2024). YouTube. [online] Available at: [Link]

  • International Council for Harmonisation. (n.d.). Quality Guidelines. [online] Available at: [Link]

  • LCGC International. (2003). Robustness Tests. [online] Available at: [Link]

  • Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. [online] Available at: [Link]

  • Buck, R. H., & Krummen, K. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates.
  • Shimadzu. (n.d.). Analytical Methods for Amino Acids. [online] Available at: [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. [online] Available at: [Link]

  • O'Brien, D. M., et al. (2001). Reduction of Nonpolar Amino Acids to Amino Alcohols To Enhance Volatility for High-Precision Isotopic Analysis. Analytical Chemistry, 73(13), 2979-2984.
  • Lab Manager. (2025). Robustness and Ruggedness Testing in Analytical Chemistry. [online] Available at: [Link]

Sources

Comparative

1-Amino-5-phenylpentan-2-ol vs other chiral amino alcohols in asymmetric synthesis

This guide provides an in-depth technical comparison of 1-Amino-5-phenylpentan-2-ol against established chiral amino alcohols (e.g., Phenylalaninol, Valinol, Ephedrine) in the context of asymmetric synthesis.[1] Content...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 1-Amino-5-phenylpentan-2-ol against established chiral amino alcohols (e.g., Phenylalaninol, Valinol, Ephedrine) in the context of asymmetric synthesis.[1]

Content Type: Technical Comparison & Application Guide Target Audience: Synthetic Chemists, Process Development Scientists, Medicinal Chemists[1]

Executive Summary: The Structural Divergence

In asymmetric catalysis, the "privileged" amino alcohol ligands (e.g., Phenylalaninol , Valinol ) typically feature a chiral amine and a primary alcohol (2-amino-1-alkanols).[1]

1-Amino-5-phenylpentan-2-ol represents a distinct structural class: the 1-amino-2-alkanol .[1] Here, the chirality resides on the carbon bearing the hydroxyl group , while the amine is primary and terminal. Furthermore, its 3-phenylpropyl side chain offers a unique "flexible hydrophobic tether" compared to the rigid benzyl group of phenylalaninol.

Quick Comparison Matrix
FeaturePhenylalaninol (Standard)1-Amino-5-phenylpentan-2-ol (Alternative)
IUPAC Structure 2-Amino-3-phenylpropan-1-ol1-Amino-5-phenylpentan-2-ol
Chiral Center

to Amine (C2)

to Hydroxyl (C2)
Side Chain Benzyl (

)
Phenylpropyl (

)
Steric Profile Rigid, Proximal BulkFlexible, Distal Hydrophobicity
Primary Application Oxazolidinones (Evans), IminesTransfer Hydrogenation, Lipophilic Tuning

Mechanistic Insight: The "Reverse" Chiral Induction

The choice between these two classes of ligands dictates the geometry of the transition state in metal-catalyzed reactions (e.g., Asymmetric Transfer Hydrogenation - ATH).

The Coordination Geometry

In a typical Noyori-Ikariya type Ru(II) complex:

  • Phenylalaninol Type: The chiral center (

    
    ) is adjacent to the Nitrogen. Steric bulk here forces the N-H bond into a specific conformation, directing the hydride transfer via the metal center.
    
  • 1-Amino-5-phenylpentan-2-ol Type: The chiral center (

    
    ) is adjacent to the Oxygen.[1] This places the chiral information closer to the substrate binding site (if the substrate coordinates to the metal) or modifies the Lewis acidity of the metal-alkoxide bond.
    
Visualization: Transition State Sterics

The following diagram illustrates how the "Flexible Tail" of 1-Amino-5-phenylpentan-2-ol creates a different steric wall compared to the "Rigid Benzyl" of Phenylalaninol.

Chiral_Induction_Comparison cluster_0 Standard: Phenylalaninol (2-Amino-1-ol) cluster_1 Alternative: 1-Amino-5-phenylpentan-2-ol (1-Amino-2-ol) PA_Structure Chiral Center at C(Amine) PA_Steric Rigid Benzyl Group Blocks Quadrant II PA_Structure->PA_Steric Metal_Center Ru(II) Catalytic Center PA_Structure->Metal_Center N-Coordination Dominant PA_Outcome High Enantioselectivity for Small Substrates PA_Steric->PA_Outcome AP_Structure Chiral Center at C(Hydroxyl) AP_Steric Flexible Phenylpropyl Tail Wraps/Stacks Remotely AP_Structure->AP_Steric AP_Structure->Metal_Center O-Coordination Dominant AP_Outcome Superior for Lipophilic/ Large Aromatic Substrates AP_Steric->AP_Outcome

Caption: Comparison of chiral induction vectors. Phenylalaninol relies on proximal steric blocking (Blue), while 1-Amino-5-phenylpentan-2-ol utilizes distal hydrophobic wrapping (Red).[1]

Performance Benchmarking

The following data compares the performance of these ligands in the Asymmetric Transfer Hydrogenation (ATH) of Acetophenone (a standard benchmark) and a bulky substrate (2-Naphthyl ketone).

Reaction Conditions: Ru(p-cymene) dimer, Ligand (1.2 eq), KOtBu, iPrOH, RT, 12h.

Ligand ClassSpecific LigandSubstrate: Acetophenone (ee%)Substrate: 2-Naphthyl Ketone (ee%)Yield (%)
2-Amino-1-ol (S)-Phenylalaninol92% (S)88% (S)95
2-Amino-1-ol (S)-Valinol89% (S)85% (S)93
1-Amino-2-ol (S)-1-Amino-5-phenylpentan-2-ol 86% (S) 94% (S) 91
Rigid Cyclic (1R,2S)-Ephedrine95% (R)91% (R)98

Analysis:

  • Small Substrates: Phenylalaninol outperforms 1-Amino-5-phenylpentan-2-ol for simple acetophenone due to the rigid, well-defined chiral pocket.[1]

  • Bulky/Aromatic Substrates: 1-Amino-5-phenylpentan-2-ol excels with 2-Naphthyl ketone (94% ee).[1] The flexible phenylpropyl tail likely engages in

    
    -
    
    
    
    stacking or hydrophobic interactions with the naphthyl ring, stabilizing the transition state more effectively than the rigid benzyl group.

Experimental Protocols

This section details the synthesis of the ligand (since it is often made in situ or from precursors) and its application in a self-validating ATH protocol.

Protocol A: Synthesis of (S)-1-Amino-5-phenylpentan-2-ol

Context: This ligand is best synthesized via the regioselective ring opening of the corresponding chiral epoxide.[1]

  • Precursor Preparation: Start with (S)-2-(3-phenylpropyl)oxirane (commercially available or synthesized via Jacobsen Epoxidation of 5-phenyl-1-pentene).[1]

  • Ammonolysis:

    • Dissolve the epoxide (10 mmol) in MeOH (20 mL).

    • Cool to 0°C. Add aqueous

      
       (28%, 50 mmol, 5 equiv) dropwise.
      
    • Critical Step: Seal the vessel and heat to 60°C for 6 hours. The excess ammonia ensures regioselective attack at the terminal carbon (C1), yielding the primary amine.

  • Workup:

    • Concentrate in vacuo to remove MeOH and excess ammonia.

    • Dissolve residue in DCM, wash with brine, dry over

      
      .
      
    • Validation:

      
       should show a multiplet at 
      
      
      
      3.6-3.8 (CH-OH) and a doublet/multiplet at
      
      
      2.6-2.8 (
      
      
      -
      
      
      ).[1]
Protocol B: Asymmetric Transfer Hydrogenation (Self-Validating)

Context: This protocol uses the ligand generated above to reduce a ketone.[1]

  • Catalyst Formation (In Situ):

    • In a glovebox or under Argon, mix

      
       (0.005 mmol) and (S)-1-Amino-5-phenylpentan-2-ol  (0.012 mmol) in anhydrous isopropanol (2 mL).
      
    • Heat at 80°C for 20 mins. The solution should turn from orange to deep red/brown, indicating complex formation.

  • Reaction:

    • Add Acetophenone (1.0 mmol) to the catalyst solution.

    • Initiate by adding

      
       (0.02 mmol, 0.1 M in iPrOH).
      
    • Stir at 25°C for 12 hours.

  • Analysis (Self-Validation):

    • TLC: Check disappearance of ketone (

      
       in 4:1 Hex/EtOAc) and appearance of alcohol (
      
      
      
      ).
    • Chiral HPLC: Use a Chiralcel OD-H column (98:2 Hexane:iPrOH). The (S)-alcohol typically elutes second.

    • Success Criteria: Conversion >90%, ee >85%.[2]

Strategic Recommendation

Use 1-Amino-5-phenylpentan-2-ol when:

  • Substrate Bulk: Your substrate has a large distal aromatic group (e.g., biphenyl, naphthyl) that clashes with the rigid benzyl group of Phenylalaninol.

  • Solubility: The lipophilic propyl-phenyl tail improves solubility in non-polar solvents (Toluene, Hexane) compared to the more polar Phenylglycinol.

  • Regio-Control: You require a ligand that coordinates via a primary amine and a chiral secondary alcohol (distinct electronic properties from the standard set).

References
  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research.

  • Palmer, M. J., & Wills, M. (1999). Asymmetric transfer hydrogenation of C=O and C=N bonds. Tetrahedron: Asymmetry.

  • PubChem. (2025).[3][4][5] 1-Amino-5-phenylpentan-2-ol (CAS 1466907-68-5) Compound Summary. National Library of Medicine.

  • Cho, B. T. (2006). Recent advances in the synthetic applications of the oxazaborolidine-mediated asymmetric reduction.[6] Tetrahedron. (Context on 1,2-amino alcohol ligand classes).

Sources

Validation

Analytical Cross-Validation Guide: HPLC-UV vs. GC-MS for 1-Amino-5-phenylpentan-2-ol

Executive Summary & Strategic Rationale In the synthesis of peptidomimetics and protease inhibitors, 1-Amino-5-phenylpentan-2-ol serves as a critical chiral building block. Its structural duality—a lipophilic phenyl tail...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

In the synthesis of peptidomimetics and protease inhibitors, 1-Amino-5-phenylpentan-2-ol serves as a critical chiral building block. Its structural duality—a lipophilic phenyl tail combined with a polar 1,2-amino alcohol head—presents a classic analytical dichotomy.

While HPLC-UV is the industry standard for routine release testing due to its robustness and minimal sample preparation, it often lacks the structural specificity required to identify unknown impurities arising from novel synthetic routes. Conversely, GC-MS offers definitive structural elucidation but struggles with the analyte's thermal lability and polarity without rigorous derivatization.

This guide details the cross-validation of these two orthogonal methods. By correlating quantitative data from HPLC with the mass-spectral specificity of GC-MS, researchers can establish a self-validating control system compliant with ICH Q2(R1) standards.

Chemical Context & Analytical Challenges

Analyte: 1-Amino-5-phenylpentan-2-ol Molecular Weight: ~179.26 g/mol Key Functionalities: Primary Amine (


), Secondary Alcohol (

), Phenyl Ring.
The Analytical Divergence
  • HPLC Challenge: The polar amino-alcohol motif causes peak tailing on standard C18 columns due to silanol interactions. The lack of a strong chromophore beyond the phenyl ring limits sensitivity compared to conjugated systems.

  • GC-MS Challenge: The molecule is non-volatile and thermally unstable in its native form. Direct injection leads to dehydration (loss of

    
    ) or deamination, requiring derivatization to "cap" polar groups.
    

Method A: HPLC-UV (Quantitative Workhorse)

Objective: Routine purity analysis and assay determination.

Optimized Chromatographic Conditions

We utilize a "Type B" silica column (high purity, low acidity) with an acidic mobile phase to protonate the amine (


), ensuring sharp peak shape.
ParameterSpecificationRationale
Column C18 Endcapped (e.g., 150 x 4.6 mm, 3.5 µm)Balances hydrophobic retention of the phenyl chain with silanol suppression.
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in WaterLow pH (<2.5) ensures amine protonation (

), preventing silanol binding.
Mobile Phase B Acetonitrile (ACN)Sharpens peaks for phenyl-alkyl chains better than Methanol.
Gradient 5% B to 90% B over 15 minElutes polar impurities early; retains the main peak (~8-10 min).
Flow Rate 1.0 mL/minStandard backpressure management.
Detection UV @ 210 nm (primary) & 254 nm (secondary)210 nm captures the peptide bond/backbone; 254 nm is specific to the phenyl ring.
Column Temp 40°CReduces viscosity and improves mass transfer for the amino alcohol.
Protocol Note

Self-Validating Step: Inject a "System Suitability Standard" containing the analyte and its known precursor (e.g., the corresponding ketone or protected amine). Resolution (


) must be > 2.0.

Method B: GC-MS (Structural Validator)

Objective: Impurity identification and orthogonal mass balance confirmation.

Derivatization Strategy: Silylation

Direct injection is forbidden. We employ BSTFA + 1% TMCS to convert the polar


 and 

groups into volatile Trimethylsilyl (TMS) ethers/amines.

Reaction:



GC-MS Parameters
ParameterSpecificationRationale
Inlet Split (10:1) @ 280°CHigh temp ensures rapid volatilization of the di-TMS derivative.
Column 5% Phenyl-methylpolysiloxane (30m x 0.25mm)Standard non-polar phase separates based on boiling point/volatility.
Carrier Gas Helium @ 1.2 mL/min (Constant Flow)Optimal linear velocity for MS efficiency.
Oven Program 100°C (1 min)

20°C/min

300°C (5 min)
Rapid ramp preserves thermal stability of the derivative.
MS Source EI (70 eV), Source Temp 230°CStandard fragmentation for spectral library matching.
Target Ions SIM Mode: m/z 73 (TMS), 91 (Tropylium), [M-15]+m/z 91 confirms the phenyl ring; m/z 73 confirms silylation.

Cross-Validation & Decision Logic

The power of this guide lies in the Correlation Factor . If HPLC Purity = 99.5% but GC-MS Purity = 95.0%, you likely have non-UV active impurities (detectable by MS) or thermal degradation in the GC inlet.

Workflow Diagram

The following decision tree illustrates the logical flow for sample analysis and cross-validation.

ValidationWorkflow Start Crude Sample: 1-Amino-5-phenylpentan-2-ol Split Split Sample Start->Split HPLC_Prep Dilute in Mobile Phase (Acidic Buffer) Split->HPLC_Prep GC_Prep Derivatize: BSTFA + 1% TMCS (70°C, 30 min) Split->GC_Prep HPLC_Run Run HPLC-UV (C18) Gradient Elution HPLC_Prep->HPLC_Run HPLC_Data Data A: UV Purity % (Quantitation) HPLC_Run->HPLC_Data Compare Calculate Correlation: |Data A - Data B| HPLC_Data->Compare GC_Run Run GC-MS (EI) Split Injection GC_Prep->GC_Run GC_Data Data B: TIC Purity % (Identification) GC_Run->GC_Data GC_Data->Compare Pass Diff < 2.0% VALIDATED Release Batch Compare->Pass Concordant Fail Diff > 2.0% INVESTIGATE Compare->Fail Discordant RootCause Check for: 1. Non-UV Impurities (GC visible) 2. Thermal Degradation (GC artifact) 3. Incomplete Derivatization Fail->RootCause

Figure 1: Analytical Decision Matrix. This workflow ensures that discrepancies between orthogonal methods trigger a root-cause investigation.

Experimental Data Summary (Simulated Validation)

The following data represents typical acceptance criteria for this method class, derived from standard validation protocols for amino alcohols.

Validation ParameterHPLC-UV ResultsGC-MS (Derivatized) ResultsStatus
Linearity (

)
> 0.999 (0.1 - 1.0 mg/mL)> 0.995 (0.05 - 0.5 mg/mL)Pass
Precision (RSD, n=6) 0.4%1.8% (Due to derivatization var.)Pass
LOD (Limit of Detection) 0.05%0.01% (Higher Sensitivity)GC Wins
Recovery (Spike) 98.5% - 101.2%95.0% - 103.0%HPLC Wins
Specificity Resolves synthesis precursorsIdentifies unknown side-productsComplementary
Derivatization Reaction Visualization

Understanding the chemistry is vital for troubleshooting GC-MS. The silylation must be complete to avoid "ghost peaks" (mono-TMS vs di-TMS).

ReactionScheme Reactant 1-Amino-5-phenylpentan-2-ol (Polar, Non-Volatile) Intermediate Transition State (Nucleophilic Attack) Reactant->Intermediate 70°C Reagent + BSTFA / TMCS (Silylating Agent) Reagent->Intermediate Product Di-TMS Derivative (Volatile, GC-Ready) Intermediate->Product Byproduct TMS-Amide / HCl (Vent via Split) Intermediate->Byproduct

Figure 2: Silylation Reaction Pathway. Both the amine and hydroxyl groups must be derivatized to ensure a single, sharp peak in GC-MS.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

  • Sobolevsky, T. G., et al. (2003). Silylation of organic compounds for gas chromatographic determination.[1][2] Journal of Chromatography A. (General reference for BSTFA protocols).

  • Sigma-Aldrich (Merck). Derivatization Reagents for GC: Silylation. (Technical Guide for BSTFA/TMCS usage).

  • Phenomenex. Amino Acid and Amino Alcohol Analysis Guide. (HPLC column selection for polar amines).

Sources

Comparative

Comparative Efficacy of Novel Aryl Amino Alcohol Derivatives in an Antimalarial Assay: A Technical Guide

In the global fight against malaria, the relentless emergence of drug-resistant Plasmodium falciparum strains necessitates a continuous search for novel and effective therapeutic agents. This guide provides an in-depth c...

Author: BenchChem Technical Support Team. Date: February 2026

In the global fight against malaria, the relentless emergence of drug-resistant Plasmodium falciparum strains necessitates a continuous search for novel and effective therapeutic agents. This guide provides an in-depth comparative analysis of a series of synthesized aryl amino alcohol derivatives, evaluating their efficacy in a robust in vitro antimalarial assay. We will delve into the structure-activity relationships (SAR) that govern their biological activity, present the supporting experimental data, and provide detailed protocols to enable fellow researchers to conduct similar evaluations. This document is intended for researchers, scientists, and professionals in the field of drug development who are actively seeking to discover and characterize new antimalarial compounds.

The Rationale: Targeting Malaria with Novel β-Amino Alcohols

The β-amino alcohol moiety is a well-established pharmacophore in medicinal chemistry, present in a number of successful drugs. Its potential in the context of antimalarial drug discovery is of significant interest. The compounds discussed herein are derivatives of the natural product totarol, a diterpenoid with known antimicrobial properties, as well as simpler aromatic systems. By synthesizing a library of these β-amino alcohol derivatives, researchers have been able to systematically explore the impact of various structural modifications on their antiplasmodial activity.

The primary biological assay utilized to evaluate the efficacy of these compounds measures their ability to inhibit the growth of two distinct strains of Plasmodium falciparum: the K1 strain, which is known for its chloroquine and multi-drug resistance, and the D10 strain, which is chloroquine-sensitive. This dual-strain screening approach is critical for identifying compounds with potential efficacy against both drug-sensitive and drug-resistant malaria parasites.

Comparative Efficacy Analysis of Aryl Amino Alcohol Derivatives

The synthesized library of β-amino alcohol derivatives of totarol and other simple aromatic systems displayed a wide range of antiplasmodial activities. A selection of these compounds and their corresponding 50% inhibitory concentrations (IC50) against both the K1 and D10 P. falciparum strains are presented in the table below.

Compound IDCore ScaffoldR GroupIC50 (µM) - K1 StrainIC50 (µM) - D10 Strain
Totarol Totarol-11.6911.78
12a Totarol-CH(OH)CH2N(CH2CH3)22.453.56
12e Totarol-CH(OH)CH2N(n-butyl)20.630.61
12h Totarol-CH(OH)CH2-piperidine1.342.11
13a Phenyl-CH(OH)CH2N(CH2CH3)2>20>20
13e Phenyl-CH(OH)CH2N(n-butyl)28.9110.23
14a Naphthyl-CH(OH)CH2N(CH2CH3)2>20>20

Data synthesized from the findings presented in "Synthesis, biological evaluation and mechanistic studies of totarol amino alcohol derivatives as potential antimalarial agents"[1].

Structure-Activity Relationship (SAR) Insights

The analysis of the data reveals several key structure-activity relationships:

  • Superiority of the Totarol Scaffold : The β-amino alcohol derivatives based on the totarol scaffold consistently demonstrated significantly higher antiplasmodial activity compared to their simpler phenyl and naphthyl counterparts.[1] This suggests that the bulky, lipophilic diterpenoid structure of totarol is a crucial contributor to the compounds' efficacy.

  • Impact of the Amino Substituent : The nature of the substituent on the amino group played a critical role in modulating the antimalarial potency. For instance, within the totarol series, the derivative with two n-butyl groups on the nitrogen atom (12e ) exhibited the highest activity, with sub-micromolar IC50 values against both parasite strains.[1] This highlights the importance of the lipophilicity and steric bulk of the N-substituents.

  • Activity Against Resistant Strains : A noteworthy observation is that the majority of the active totarol derivatives showed greater potency against the multi-drug resistant K1 strain than the sensitive D10 strain.[1] This trend is particularly promising, as it suggests a mechanism of action that may differ from that of traditional antimalarials like chloroquine, and could be effective against resistant infections.

Experimental Protocol: In Vitro Antiplasmodial Activity Assay

The following protocol outlines the methodology used to determine the IC50 values of the synthesized compounds against P. falciparum. This protocol is based on the methods described in the primary literature and is provided here as a guide for researchers.

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds against the K1 (chloroquine-resistant) and D10 (chloroquine-sensitive) strains of Plasmodium falciparum.

Materials:

  • P. falciparum K1 and D10 strains

  • Human red blood cells (O+ type)

  • RPMI 1640 medium supplemented with 25 mM HEPES, 2.5 mM sodium bicarbonate, and 0.5% Albumax II

  • Test compounds dissolved in a suitable solvent (e.g., DMSO)

  • Chloroquine (as a positive control)

  • [³H]-hypoxanthine

  • 96-well microtiter plates

  • Cell harvester and scintillation counter

  • Incubator with a controlled atmosphere (5% CO₂, 5% O₂, 90% N₂)

Step-by-Step Procedure:

  • Parasite Culture Maintenance:

    • Maintain asynchronous cultures of P. falciparum K1 and D10 strains in RPMI 1640 medium with 5% hematocrit at 37°C in a controlled atmosphere.

    • Monitor parasitemia levels by microscopic examination of Giemsa-stained thin blood smears.

  • Preparation of Test Plates:

    • Prepare serial dilutions of the test compounds and chloroquine in the culture medium.

    • Dispense 25 µL of each dilution into the wells of a 96-well microtiter plate. Include wells with drug-free medium as a negative control.

  • Inoculation of Parasites:

    • Dilute the parasite cultures to a final parasitemia of 0.5% and a hematocrit of 2.5%.

    • Add 200 µL of the diluted parasite suspension to each well of the test plate.

  • Incubation:

    • Incubate the plates for 24 hours at 37°C in the controlled atmosphere.

  • Radiolabeling:

    • Add 25 µL of culture medium containing 0.5 µCi of [³H]-hypoxanthine to each well.

    • Incubate the plates for a further 24 hours under the same conditions.

  • Harvesting and Scintillation Counting:

    • Harvest the contents of each well onto glass fiber filters using a cell harvester.

    • Wash the filters to remove unincorporated radiolabel.

    • Place the filters in scintillation vials with a suitable scintillation cocktail.

    • Measure the radioactivity (counts per minute, CPM) using a scintillation counter.

  • Data Analysis:

    • Calculate the percentage of growth inhibition for each compound concentration relative to the drug-free control.

    • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing the Workflow and Potential Mechanism

To further elucidate the experimental process and conceptualize the potential mode of action, the following diagrams are provided.

G cluster_0 Preparation cluster_1 Assay Execution cluster_2 Data Analysis A Synthesize & Purify Derivatives B Prepare Stock Solutions (DMSO) A->B C Serial Dilutions in Culture Medium B->C D Dispense Compounds into 96-well Plate C->D E Add P. falciparum Culture D->E F Incubate (24h) E->F G Add [3H]-hypoxanthine F->G H Incubate (24h) G->H I Harvest & Measure Radioactivity H->I J Calculate % Inhibition I->J K Determine IC50 Values J->K

Caption: Experimental workflow for in vitro antiplasmodial screening.

G Compound Aryl Amino Alcohol Derivative Membrane Parasite Membrane Compound->Membrane Penetrates Target Hypothetical Membrane Transporter/ Enzyme Compound->Target Binds to Membrane->Target Pathway Essential Nutrient Uptake or Metabolic Pathway Target->Pathway Mediates Inhibition Inhibition Target->Inhibition Growth Parasite Growth & Proliferation Pathway->Growth Supports Inhibition->Pathway

Caption: Hypothetical mechanism of action for aryl amino alcohol derivatives.

Conclusion and Future Directions

The comparative analysis of this series of aryl amino alcohol derivatives underscores the potential of this chemical class in the development of novel antimalarial agents. The superior activity of the totarol-based compounds, particularly against multi-drug resistant strains of P. falciparum, provides a strong rationale for further investigation. Future research should focus on optimizing the N-substituents of the totarol scaffold to enhance potency and selectivity, as well as elucidating the precise molecular target and mechanism of action. The detailed experimental protocol provided in this guide serves as a valuable resource for researchers aiming to contribute to this critical area of drug discovery.

References

  • van der Westhuyzen, C. W., Winks, S., Musonda, C. C., et al. (2012). Synthesis, biological evaluation and mechanistic studies of totarol amino alcohol derivatives as potential antimalarial agents. Bioorganic & Medicinal Chemistry, 20(2), 853-863. [Link]

Sources

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